Cas no 1806849-77-3 (2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol
• CAS No: 1806849-77-3
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4881116
• Update Time: 2025-10-25

2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol

• Inchi： 1S/C7H6F3NO2/c8-4-1-5(13)11-6(7(9)10)3(4)2-12/h1,7,12H,2H2,(H,11,13)
• InChI Key： YEKBPULSBHFEIR-UHFFFAOYSA-N
• SMILES： FC1=CC(NC(C(F)F)=C1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3

Additional information on 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol

Recent Advances in the Study of 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol (CAS: 1806849-77-3)

The compound 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol (CAS: 1806849-77-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. Recent research has focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of kinase inhibitors. The researchers demonstrated that 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol serves as a versatile building block for the synthesis of pyridine-based inhibitors targeting aberrant kinase activity in cancer cells. The study reported a series of derivatives with improved selectivity and potency against specific kinase targets, underscoring the compound's potential in precision medicine.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of this compound. A 2024 preprint article available on bioRxiv detailed its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed a mechanism of action involving the disruption of bacterial cell wall synthesis, suggesting that derivatives of 2-(Difluoromethyl)-4-fluoro-6-hydroxypyridine-3-methanol could serve as a new class of antibiotics.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and reduces the environmental impact of the production process. This development is particularly significant for scaling up production to meet the growing demand for this compound in pharmaceutical research and development.

Ongoing clinical trials are investigating the safety and efficacy of drug candidates incorporating this compound. Preliminary results from Phase I trials, as reported at the 2024 American Chemical Society National Meeting, indicate favorable pharmacokinetic profiles and manageable toxicity levels. These findings support further development of this compound class as potential therapeutics.

Future research directions include exploring the compound's applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. Computational modeling studies are also underway to predict additional biological targets and optimize the compound's physicochemical properties for enhanced drug-like characteristics.